Cas no 126005-94-5 (2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-)
![2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- structure](https://www.kuujia.com/scimg/cas/126005-94-5x300.png)
126005-94-5 structure
Product Name:2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-
CAS No:126005-94-5
Molecular Formula:C27H32O6
Molecular Weight:452.53938
CID:175234
PubChem ID:14467538
2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- Properties
Names and Identifiers
-
- 2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-
- 28-Deoxonimbolide
- 2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2
- 2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR
- 2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a...
- [ "" ]
- CHEBI:67307
- FS-9378
- 126005-94-5
- methyl [(2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-8-(furan-3-yl)-2a,5a,6a,7-tetramethyl-5-oxo-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2H,5H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-6-yl]acetate
- methyl 2-[(1R,2S,4R,6R,9R,10S,11R,15R,18S)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
- HY-N1710
- 2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-acetic acid, 8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-, methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-
- CHEMBL485455
- AKOS040761042
- Q27135764
- CS-0017372
- DTXSID70925372
- Methyl 2-[(1R,2S,4R,9R,10S,11R,15R,18S)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
- Methyl [8-(furan-3-yl)-2a,5a,6a,7-tetramethyl-5-oxo-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2H,5H-cyclopenta[d]naphtho[2,3-b:1,8-b'c']difuran-6-yl]acetate
- 2H,5H-Cyclopenta(d')naphtho(1,8-bc:2,3-b')difuran-6-acetic acid, 8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-, methyl ester, (2aR-(2aalpha,5aalpha,6alpha,6aalpha,8beta,9abeta,10alpha,10balpha,10cbeta))-
- nimbolide, 28-deoxo-
- Methyl 2-[6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadeca-7,13-dien-10-yl]acetate
- SCHEMBL16561841
- AKOS032948235
- Nimbolide; 28-Deoxo
- Methyl 2-[(1R,2S,4R,6R,9R,10S,11R,15S,18R)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo[9.6.1.0,.0,.0,]octadeca-7,13-dien-10-yl]acetic acid
- methyl 2-((1R,2S,4R,6R,9R,10S,11R,15R,18S)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo(9.6.1.02,9.04,8.015,18)octadeca-7,13-dien-10-yl)acetate
- 2H,5H-Cyclopenta(d')naphtho(1,8-bc:2,3-b')difuran-6-acetic acid, 8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-, methyl ester, (2aR-(2aalpha,5aalpha,6alpha,6aalpha,8beta,9abeta,10alpha,10balpha,10c.beta))
- methyl ((2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-8-(furan-3-yl)-2a,5a,6a,7-tetramethyl-5-oxo-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2H,5H-cyclopenta(d)naphtho(2,3-b:1,8-b'c')difuran-6-yl)acetate
- Methyl 2-((1R,2S,4R,6R,9R,10S,11R,15S,18R)-6-(furan-3-yl)-7,9,11,15-tetramethyl-12-oxo-3,17-dioxapentacyclo(9.6.1.0,.0,.0,)octadeca-7,13-dien-10-yl)acetic acid
-
- InChIKey： CWGBIWRWBCYASK-LMHNVORZSA-N
- Inchi： InChI=1S/C27H32O6/c1-14-16(15-7-9-31-12-15)10-17-21(14)27(4)18(11-20(29)30-5)26(3)19(28)6-8-25(2)13-32-22(23(25)26)24(27)33-17/h6-9,12,16-18,22-24H,10-11,13H2,1-5H3/t16-,17-,18-,22-,23+,24-,25+,26+,27-/m1/s1
- SMILES： CC1=C2[C@@H](C[C@H]1C3=COC=C3)O[C@@H]4[C@H]5[C@H]6[C@@](C)(C=CC(=O)[C@]6(C)[C@@H](CC(=O)OC)[C@]24C)CO5
Computed Properties
- Exact Mass: 452.22000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 452.21988874g/mol
- Heavy Atom Count: 33
- Complexity: 968
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 75Ų
Experimental Properties
- LogP: 4.21650
- PSA: 74.97000
- Boiling Point: 554.2±50.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
- Flash Point: 289.0±30.1 °C
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA34464-5mg |
2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-acetic acid, 8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-, methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- |
126005-94-5 | 98% | 5mg |
$2540.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2835-5 mg |
28-Deoxonimbolide |
126005-94-5 | 98% | 5mg |
￥ 4,280 |
2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- Suppliers
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(CAS:126005-94-5)
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2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)- Related Literature
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J. D. Connolly,R. A. Hill,B. T. Ngadjui Nat. Prod. Rep. 1994 11 467
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2. Biocatalyst-mediated efficient functionalization of ring A in salannin, a tetranortriterpene from Azadirachta indicaKrishnamachari Venkatakrishnan,K. Madhava Madyastha J. Chem. Soc. Perkin Trans. 1 1998 1183
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3. Structural flexibility in the biocatalyst-mediated functionalization of ring ‘A’ in salannin, a tetranortriterpene from Azadirachta indicaK. Madhava Madyastha,Krishnamachari Venkatakrishnan J. Chem. Soc. Perkin Trans. 1 2000 3055
126005-94-5 (2H,5H-Cyclopenta[b]furo[2',3',4':4,5]naphtho[2,3-d]furan-6-aceticacid,8-(3-furanyl)-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2a,5a,6a,7-tetramethyl-5-oxo-,methyl ester, (2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cS)-) Related Products
- 1110-56-1(2H,3H-Cyclopenta[d']naphtho[1,8-bc:2,3-b']difuran-6-aceticacid,8-(3-furanyl)-2a,4,5,5a,6,6a,8,9,9a,10a,10b,10c-dodecahydro-3-hydroxy-2a,5a,6a,7-tetramethyl-5-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-,methyl ester, (2aR,3R,5S,5aR,6R,6aR,8R,9aR,10aS,10bR,10cR)-)
- 25990-37-8(methyl [(2aR,5aR,6S,6aR,8R,9aR,10aS,10bR,10cR)-8-furan-3-yl-2a,5a,6a,7-tetramethyl-2,5-dioxo-2a,5a,6,6a,8,9,9a,10a,10b,10c-decahydro-2H,5H-cyclopenta[d]naphtho[2,3-b:1,8-b''c'']difuran-6-yl]acetate)
- 5945-86-8(2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(methoxycarbonyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aR,6R,9aR,10S,10aR)-)
- 18609-16-0(2H-Cyclopenta[b]naphtho[2,3-d]furan-10-acetic acid, 2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5-hydroxy-6-(meth oxycarbonyl)-1,6,9a,10a-tetramethyl-9-oxo-, methyl ester, (2R,3aR,4aS,5R,5aR,6R,9aR,10S,10aR)-)
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